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Compound of Interest

Compound Name: 2-Bromo-4-cyclobutylpyridine

CAS No.: 1086381-55-6

Cat. No.: B3375249

Get Quote

Part 1: Executive Safety Directive
STOP AND READ: Before handling 2-Bromo-4-cyclobutylpyridine for disposal, you must

acknowledge that this compound represents a dual-hazard class: it is a halogenated organic

and a pyridine derivative. Improper disposal can lead to the release of toxic hydrogen bromide

(HBr) gas during incineration or contamination of non-halogenated waste streams, significantly

increasing disposal costs.

Immediate Safety Profile
Primary Risks: Acute toxicity (Oral/Dermal), Skin/Eye Irritation, Potential Flammability.[1]

Critical Segregation Rule: Must be segregated into Halogenated Organic Waste.[2]

Prohibited Actions:

DO NOT pour down the drain (Strictly prohibited by EPA/RCRA).

DO NOT mix with strong oxidizers (Risk of exothermic reaction).
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DO NOT mix with non-halogenated solvents (Contaminates the entire container, forcing

expensive halogenated treatment).

Part 2: Waste Characterization & Regulatory Logic
To dispose of this chemical compliantly, you must classify it according to the Resource

Conservation and Recovery Act (RCRA) and local regulations.

RCRA Classification
2-Bromo-4-cyclobutylpyridine is not specifically listed on the EPA's "P-list" or "U-list" (unlike

parent Pyridine, U196). Therefore, it is classified based on its characteristics:

Characteristic Status RCRA Code
Operational
Implication

Ignitability
Likely (Check Flash

Point)
D001

If liquid with FP <

60°C (140°F), it is

D001.

Toxicity Potential (TCLP) D038*

Note: While D038

applies to Pyridine,

derivatives must be

evaluated. If it leaches

pyridine >5.0 mg/L, it

carries this code.

Corrosivity Unlikely N/A

Pyridines are basic

but rarely meet pH >

12.5 threshold for

D002 unless in

solution.

Halogen Content CONFIRMED N/A

CRITICAL: Presence

of Bromine mandates

"Halogenated"

treatment.
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The "Halogen Rule"
Waste vendors charge significantly more to incinerate halogenated waste because it requires

scrubbers to neutralize acid gases (like HBr) generated during combustion.

Threshold: Typically, if a waste stream contains >1,000 ppm (0.1%) halogens, it is classified

as halogenated.

Action: 2-Bromo-4-cyclobutylpyridine is ~37% Bromine by weight. It is always

Halogenated Waste.

Part 3: Step-by-Step Disposal Protocols
Scenario A: Routine Bench Waste (Reaction
Mixtures/Mother Liquors)
Context: Disposal of reaction solvents containing the compound.

Select Container: Use a chemically compatible container (HDPE Plastic or Amber Glass).

Avoid metal cans due to potential corrosion from free halogens over time.

Segregate: Pour into the Halogenated Solvent waste stream.

Common Compatible Solvents: Dichloromethane (DCM), Chloroform, Dichloroethane.

Labeling:

Tag must read: "Hazardous Waste - Flammable, Toxic, Halogenated."

List constituents: "Dichloromethane (95%), 2-Bromo-4-cyclobutylpyridine (5%)."

Closure: Cap tightly. Do not leave funnels in the bottle.

Scenario B: Pure Substance Disposal (Expired/Surplus
Stock)
Context: Disposal of a vial or bottle of pure 2-Bromo-4-cyclobutylpyridine.
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Do Not Empty: If the material is in a secure, original vial, leave it in that vial.

Overpack: Place the vial inside a larger, clear plastic bag (secondary containment).

Lab Pack: This item is best suited for a "Lab Pack" drum (a drum filled with small, compatible

containers packed in vermiculite).

Inventory: Add to your Lab Pack inventory sheet as:

Chemical Name: 2-Bromo-4-cyclobutylpyridine.

Hazards: Toxic, Irritant.[1][3][4]

Physical State: Liquid/Solid (verify specific lot).

Scenario C: Spill Cleanup Workflow
Context: Accidental release on the bench or floor.
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Spill Detected

Assess Volume & Location
(>100mL or Outside Hood?)

Evacuate & Call EHS

Yes (Major Spill)

Don PPE:
Nitrile Gloves (Double), Goggles, Lab Coat

No (Minor Spill)

Contain with Absorbent Pads
(Create Dike)

Apply Absorbent (Vermiculite/Sand)
Do NOT use Oxidizers

Scoop into Wide-Mouth Jar
Label: 'Debris from [Chemical Name] Spill'

Wash Area with Soap & Water
Collect Rinsate as Haz Waste

Click to download full resolution via product page

Figure 1: Decision logic for spill response. Note that for pyridine derivatives, ventilation is

critical due to odor and toxicity.

Part 4: Waste Stream Decision Logic
Use this logic flow to determine exactly where your waste container goes.
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Waste Containing
2-Bromo-4-cyclobutylpyridine Is it Pure Substance?

Lab Pack Drum
(Keep in Original Vial)Yes

Is it Mixed with Solvents?

No
Are other solvents

Halogenated (e.g., DCM)?
Halogenated Waste Stream

(High Temp Incineration)

Yes

Non-Halogenated Stream

No
STOP! Contamination Risk.

Move to Halogenated Stream.
Bromine Present

Corrective Action

Click to download full resolution via product page

Figure 2: Waste segregation decision tree. The presence of the bromine atom forces the entire

mixture into the Halogenated Waste stream.

Part 5: Operational Data Table
Property Value/Guidance Relevance to Disposal

Molecular Formula C9H10BrN

Contains Nitrogen and

Bromine (NOx and HBr

potential).[1][3]

Physical State Liquid or Low-Melting Solid
Requires leak-proof secondary

containment.

Water Solubility Low / Insoluble
Do not attempt to dilute with

water for disposal.

Incompatibility Strong Oxidizers, Strong Acids

Store away from Nitric Acid or

Peroxides to prevent

fire/explosion in waste storage.

EPA Waste Code
D001 (If Ignitable), D038

(Check TCLP)

Used for regulatory reporting

(Manifesting).

Destruction Method Incineration with Scrubber
Must be burned at >1000°C

with acid gas scrubbing.

References

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3375249/docs?utm_src=pdf-body-img#operational-guide-proper-disposal-of-2-bromo-4-cyclobutylpyridine
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13241&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3375249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press.

U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. EPA.gov.

Thermo Fisher Scientific. (2009). Safety Data Sheet: 2-Bromopyridine. (Used as surrogate

data for brominated pyridine class hazards).

Cornell University EHS. (2020). Waste Disposal Procedure: Acutely Toxic Chemical Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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